9H-fluoren-9-ylmethyl 4-morpholinecarboxylate
Overview
Description
Synthesis Analysis
The synthesis of 9H-fluorene derivatives has been achieved through various methods, including the palladium-catalyzed cyclocarbonylation of o-halobiaryls, which produces fluoren-9-ones with high yields and good regioselectivity. This method has been extended to polycyclic fluorenones and those containing fused rings such as isoquinoline and indole (Campo & Larock, 2002). Another efficient synthesis route involves a Pd(0)-catalyzed cross-coupling reaction of 1,1-diboronates with 2,2'-dibromobiphenyls, providing a mild method to produce 9H-fluorene derivatives with high yields (Xu et al., 2015).
Molecular Structure Analysis
The molecular structure of fluorene derivatives, including 9H-Fluoren-9-ylmethyl 4-morpholinecarboxylate, reveals a complex arrangement of atoms that contribute to its chemical behavior. For instance, the 3,9′-Bi(9H-fluorene) compound, a related fluorene derivative, shows a significant dihedral angle between the fluorene units, which could imply steric effects influencing its chemical reactions (Liu & Yu, 2012).
Chemical Reactions and Properties
Fluorene derivatives participate in a variety of chemical reactions, demonstrating their versatility. For example, the BrPhF group, derived from a fluorene compound, serves as a novel safety-catch amine protecting group, showcasing the chemical adaptability of fluorene derivatives in synthetic chemistry (Surprenant & Lubell, 2006).
properties
IUPAC Name |
9H-fluoren-9-ylmethyl morpholine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c21-19(20-9-11-22-12-10-20)23-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMELEKSHRVBSRY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401250533 |
Source
|
| Record name | 9H-Fluoren-9-ylmethyl 4-morpholinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401250533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9H-fluoren-9-ylmethyl 4-morpholinecarboxylate | |
CAS RN |
112918-83-9 |
Source
|
| Record name | 9H-Fluoren-9-ylmethyl 4-morpholinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=112918-83-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 9H-Fluoren-9-ylmethyl 4-morpholinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401250533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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